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Compound of Interest

Compound Name:
2,4,6,8-Tetramethyl-2,4,6,8-

tetravinylcyclotetrasiloxane

Cat. No.: B1194404 Get Quote

An In-depth Technical Guide to 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane

This technical guide provides a comprehensive overview of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane, a versatile organosilicon compound. It is intended for

researchers, scientists, and professionals in drug development and materials science who are

interested in the properties, synthesis, and applications of this compound.

Nomenclature and Synonyms
2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane is known by a variety of names in

scientific literature and commercial products. A comprehensive list of its synonyms is provided

below to aid in literature searches and material sourcing.

Table 1: Synonyms for 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane
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Synonym

1,3,5,7-Tetramethyl-1,3,5,7-tetravinylcyclotetrasiloxane[1]

2,4,6,8-Tetraethenyl-2,4,6,8-tetramethylcyclotetrasiloxane[1][2]

Cyclotetrasiloxane, 2,4,6,8-tetraethenyl-2,4,6,8-tetramethyl-[1]

2,4,6,8-Tetravinyl-2,4,6,8-tetramethylcyclotetrasiloxane[3]

s-tetramethyltetravinylcyclotetrasiloxane[4]

Tetravinyltetramethylcyclotetrasiloxane[4]

Methylvinylcyclosiloxane[4]

TM-TVCS[1]

VMC4[3]

Physicochemical Properties
The physical and chemical properties of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane are summarized in the table below. These properties are critical

for its handling, storage, and application in various experimental and industrial settings.

Table 2: Physicochemical Properties
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Property Value

Molecular Formula C12H24O4Si4[1][2]

Molecular Weight 344.66 g/mol [2][5]

CAS Number 2554-06-5[2][5]

Appearance Clear, colorless liquid[2]

Melting Point -43 to -45 °C (decomposes)[2]

Boiling Point 110-112 °C at 10 mmHg[2][5]

Density 0.997 g/mL at 25 °C[2][5]

Refractive Index 1.434 at 20 °C[2][5]

Purity ≥ 97% (GC)[2]

Flash Point 88 °C (190.4 °F) - closed cup

Solubility Miscible with most organic solvents[6][7]

Storage Conditions
Store at room temperature[2]. Moisture

sensitive[7][8][9].

InChI Key VMAWODUEPLAHOE-UHFFFAOYSA-N[5]

SMILES String
C[Si]1(O--INVALID-LINK--(O--INVALID-LINK--

(O--INVALID-LINK--(O1)C=C)C=C)C=C)C=C[5]

Synthesis and Experimental Protocols
The most common method for the preparation of 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane involves the hydrolysis of methyl vinyl dichlorosilane.[10] A

detailed experimental protocol is outlined below.

Experimental Protocol: Synthesis via Hydrolysis of
Methyl Vinyl Dichlorosilane
This process involves the controlled hydrolysis of methyl vinyl dichlorosilane followed by

cracking of the resulting mixture of cyclic and linear siloxanes.[10]
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Materials:

Methyl vinyl dichlorosilane

Water

Triton TX-100 (surfactant)

Ice-salt bath

Electric heating mantle

2000ml three-necked flask with mechanical stirring

Catalyst (e.g., potassium hydroxide, tetramethylammonium hydroxide)

Procedure:

Hydrolysis:

Add 800g of water and 500ppm of Triton TX-100 to a 2000ml three-necked flask equipped

with a mechanical stirrer.[10]

Cool the mixture to 15°C using an ice-salt bath.[10]

Slowly add 300g of methyl vinyl dichlorosilane dropwise while maintaining the reaction

temperature between 15-20°C.[10]

After the addition is complete (approximately 6 hours), continue stirring for an additional 2

hours at 15-20°C.[10]

Remove the ice-salt bath and heat the mixture to 58°C with an electric heating mantle

while stirring to promote cyclization.[10]

Cool the reaction mixture and allow the phases to separate into an acid water layer and an

oil layer.[10]

Purification and Cracking:
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Wash the oil layer with a salt solution and adjust the pH to separate the hydrolysis

solution.[10]

Add a catalyst (e.g., potassium hydroxide or tetramethylammonium hydroxide) to the

hydrolysis solution.[10]

The mixture is then "cracked" under high temperature (160-180°C) and high vacuum (735-

745 mmHg) to yield a mixture of cyclic compounds.[10]

Fractional Distillation:

The target compound, 2,4,6,8-tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane, is

obtained by fractional distillation of the mixed cyclic compounds.[10]

The initial fraction and the residue from the distillation can be recycled for re-cracking to

improve the overall yield.[10]

Hydrolysis

Cracking Purification

Methyl vinyl dichlorosilane
Reaction Vessel

(15-20°C)

Water + Surfactant

Hydrolysis Product
(Oil & Acidic Water Layers)

Cracking Unit
(160-180°C, High Vacuum)

Catalyst
(e.g., KOH)

Mixed Cyclic Compounds Fractional Distillation
2,4,6,8-Tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane

Recycle
(First Fraction & Residue)
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Caption: Synthesis workflow for 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane.

Applications in Research and Development
2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane is a key building block in silicone

chemistry due to its four reactive vinyl groups.[3] This structure allows for the formation of

highly cross-linked polymers with desirable properties.

Key Application Areas:

Silicone Polymers: It is a crucial monomer for the synthesis of various silicone polymers,

including vinyl silicone fluids, silicone rubbers, and silicone resins.[3]

High-Performance Materials: The ability of its vinyl groups to undergo cross-linking reactions

makes it ideal for creating high-performance materials with enhanced flexibility, durability,

and thermal stability.[2] These materials are used in demanding applications such as

automotive and aerospace components.[2]

Coatings and Sealants: It is used in the formulation of advanced coatings and sealants that

provide excellent water resistance and durability.[2]

Adhesives: This compound enhances the performance of adhesives, leading to strong bonds

between various materials.[2]

Organic Synthesis: It serves as an intermediate in organic synthesis. For example, it is used

in the palladium-catalyzed vinylation of aryl halides to produce styrene derivatives.[4][6][7]

Medical Devices: Its biocompatibility makes it suitable for use in the fabrication of flexible

and durable components for medical devices.[2]

Cosmetics: In the cosmetics industry, it is used to improve the texture and spreadability of

products.[2]
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Caption: Key application areas of 2,4,6,8-Tetramethyl-2,4,6,8-tetravinylcyclotetrasiloxane.

Safety and Handling
Appropriate safety precautions should be taken when handling 2,4,6,8-tetramethyl-2,4,6,8-
tetravinylcyclotetrasiloxane. Below is a summary of its hazard information.

Table 3: Hazard and Safety Information
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Category Information

GHS Pictogram GHS08

Signal Word Danger

Hazard Statements
H360FD: May damage fertility. May damage the

unborn child.

Precautionary Statements P201, P202, P280, P308 + P313, P405, P501

Personal Protective Equipment N95 dust mask, eye shields, gloves

Incompatibilities Acids, bases, and strong oxidizing agents[7]

Conditions to Avoid
Moisture[7][8][9], open flames, hot surfaces, and

sources of ignition[9].

It is crucial to consult the full Safety Data Sheet (SDS) for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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